Cas no 3794-15-8 (2-Fluorodiphenylmethane)

• Product Name: 2-Fluorodiphenylmethane
• CAS No: 3794-15-8
• MF: C₁₃H₁₁F
• MW: 186.224847078323
• MDL: MFCD00079758
• CID: 314291
• PubChem ID: 138053
• Update Time: 2025-04-19

2-Fluorodiphenylmethane Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-(phenylmethyl)-
• 1-benzyl-2-fluorobenzene
• 2-Fluorodiphenylmethane
• 3794-15-8
• CS-0332512
• AS-10124
• FT-0612431
• AKOS006228594
• 1-benzyl-2-fluoro-benzene
• NSC99453
• o-fluorodiphenylmethane
• MFCD00079758
• F18180
• DTXSID40191380
• 1-Benzyl-2-fluorobenzene #
• NCIOpen2_001931
• NSC-99453
• A823943
• NSC 99453
• SCHEMBL3306954
• DB-021130
• DTXCID50113871

• MDL： MFCD00079758
• Inchi： 1S/C13H11F/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： YWWVDXKZLGXVHT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.08400
• Monoisotopic Mass: 186.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 75 ºC (0.2 Torr)
• Flash Point: 108.4±5.9 ºC,
• Refractive Index: 1.5586 (589.3 nm 20 ºC)
• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.41650

2-Fluorodiphenylmethane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38